molecular formula C8H15B B3021705 1-(Bromomethyl)-4-methylcyclohexane CAS No. 21857-32-9

1-(Bromomethyl)-4-methylcyclohexane

Cat. No. B3021705
CAS RN: 21857-32-9
M. Wt: 191.11 g/mol
InChI Key: CGJQBQWGDRNEDA-UHFFFAOYSA-N
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Description

1-(Bromomethyl)-4-methylcyclohexane is a chemical compound that belongs to the class of benzene derivatives . It is used as an alkylating agent, a reagent for the synthesis of cyclopropanes, and as a catalyst for a variety of reactions.


Molecular Structure Analysis

The molecule consists of a benzene ring substituted with a bromomethyl group . The structure has been examined by electron diffraction .


Chemical Reactions Analysis

This compound may polymerize in the presence of metals and some metal compounds . It is generally incompatible with other oxidizing agents such as peroxides and epoxides .


Physical And Chemical Properties Analysis

This compound is a colorless liquid with lachrymatory properties . The compound is a reagent for introducing benzyl groups .

Scientific Research Applications

Asymmetric Bromination

The asymmetric bromination of 4-methylcyclohexene has been studied, yielding a mixture of trans-3-cis-4- and cis-3-trans-4-dibromo-1-methylcyclohexane. This research helps understand the steric course and optical yields of such reactions, utilizing methods like polarimetry, chromatography, and NMR (Bellucci et al., 1969).

Cyclization Studies

Cyclization of 5-bromomethyl-cycloheptene and -cyclo-octene has been investigated, leading to the formation of bicyclo[3.2.1]octanes and bicyclo[4.2.1]nonanes. This provides insights into the behavior of methylenecycloalkane intermediates and the rates of cyclization reactions (Maccorquodale & Walton, 1989).

Multiplanar Cyclohexane Rings

Research on the bromination of isomeric forms of 1-carboxy-4-methylcyclohexane-1-acetic acid leading to monobromo acids and subsequent transformations provides insight into the properties of multiplanar cyclohexane rings (Desai et al., 1938).

Oxidative Expansion Studies

The reaction of 4-methyl-4-bromomethyl-2,5-cyclohexadien-1-one with tetrakis(triphenylphosphine)palladium has been explored, revealing mechanisms such as intramolecular carbometallation, rearrangement, and dehydrogenation (Nikanorov et al., 1995).

Pyrolysis and Combustion Analysis

Methylcyclohexane pyrolysis and combustion have been studied, which is important for understanding the combustion chemistry of cycloalkanes and developing kinetic models for practical fuels (Wang et al., 2014).

Conformational Equilibrium

The conformational equilibrium in 1-bromo-1-methylcyclohexane has been analyzed, contributing to the understanding of the favored conformations and structural dynamics of such compounds (Allinger & Liang, 1965).

Mechanism of Action

The mechanism of action of 1-(Bromomethyl)-4-methylcyclohexane is believed to involve the formation of a cyclopropylmethyl bromide anion, which is stabilized by the presence of the methanol solvent. This anion then reacts with the substrate to form the desired product.

Safety and Hazards

1-(Bromomethyl)-4-methylcyclohexane is a strong lachrymator and is also intensely irritating to skin and mucous membranes . Because of these properties, it has been used in chemical warfare, both in combat and in training due to its irritating yet non-lethal nature .

Future Directions

There are several future directions for research on 1-(Bromomethyl)-4-methylcyclohexane. The compound has shown promising results in various fields of research, and further studies are needed to establish its full therapeutic potential. The strategic functionalisation of pyrene at non-K region and nodal positions is crucial for expanding its utility, allowing for diverse functionalisation strategies .

properties

IUPAC Name

1-(bromomethyl)-4-methylcyclohexane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15Br/c1-7-2-4-8(6-9)5-3-7/h7-8H,2-6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGJQBQWGDRNEDA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC(CC1)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90541391
Record name 1-(Bromomethyl)-4-methylcyclohexane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90541391
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

78507-26-3, 21857-32-9
Record name 1-(Bromomethyl)-4-methylcyclohexane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90541391
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-(bromomethyl)-4-methylcyclohexane
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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